7-Ethoxy-2,4-bis(trifluoromethyl)-1,8-naphthyridine

• IUPAC Name: 7-ethoxy-2,4-bis(trifluoromethyl)-1,8-naphthyridine
• InChI: InChI=1S/C12H8F6N2O/c1-2-21-9-4-3-6-7(11(13,14)15)5-8(12(16,17)18)19-10(6)20-9/h3-5H,2H2,1H3
• InChI Key: CKXXNERVVJCQGK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC2=C(C=C1)C(=CC(=N2)C(F)(F)F)C(F)(F)F
• Molecular Formula: C12H8F6N2O
• Molecular Weight: 310.19 g/mol

Description

7-Ethoxy-2,4-bis(trifluoromethyl)-1,8-naphthyridine, also known as EF24, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic properties. EF24 is a member of the naphthyridine family, which is known for its anti-tumor and anti-inflammatory properties.

Scientific Research Applications

Chemical Synthesis and Derivatives

• 7-Ethoxy-2,4-bis(trifluoromethyl)-1,8-naphthyridine is used in the synthesis of various quinazoline and naphthyridine derivatives. For example, reactions with β-amino α,β-unsaturated esters and amines lead to new quinazoline derivatives, showcasing its versatility in organic synthesis (Yokoyama et al., 1975). Additionally, Suzuki–Miyaura reactions of dichloro-1,8-naphthyridines produce diaryl- and dialkenyl-naphthyridines, highlighting its role in facilitating complex organic reactions (Ehlers et al., 2013).

Electronic and Photophysical Applications

• This compound plays a significant role in the development of electron-transporting materials for organic electrophosphorescent devices. Research shows its derivatives enhance device performance, demonstrating its importance in the field of organic electronics (Xiao et al., 2013).

Fluorescence and Sensing Applications

• Derivatives of 7-Ethoxy-2,4-bis(trifluoromethyl)-1,8-naphthyridine are used as fluorescent probes. For instance, certain derivatives are highly sensitive for detecting glucopyranoside, indicating its utility in sensitive detection and analytical applications (Liao et al., 2002).

Complex Formation and Structural Studies

• The compound is integral in forming complexes with metals like Cu(I) and Pb(II). These complexes are studied for their synthesis, structures, spectroscopy, and geometric conversion, contributing to the understanding of complex molecular structures (Gan et al., 2011).

Material Science and Polymer Research

• In material science, this compound is involved in synthesizing novel fluorinated polyimides, showcasing its importance in the development of new materials with unique properties like low dielectric constants and high thermal stability (Chung & Hsiao, 2008).

Photoinduced Isomerization

• Studies on vinyl-1,8-naphthyridine derivatives and their copper(I) complexes, derived from 7-Ethoxy-2,4-bis(trifluoromethyl)-1,8-naphthyridine, focus on photoinduced isomerization. This sheds light on the compound's role in photochemical studies and potential applications in light-responsive materials (Fu et al., 2010).